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Compound of Interest

Compound Name: 4-Benzyloxyphenylacetic acid

Cat. No.: B123711

An In-Depth Technical Guide to the Safe Handling of 4-Benzyloxyphenylacetic Acid

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of the safety protocols and
handling procedures for 4-Benzyloxyphenylacetic acid (CAS No. 6547-53-1). It is intended
for researchers, chemists, and professionals in drug development and related scientific fields.
The causality behind each recommendation is explained to foster a culture of safety and
scientific integrity.

Compound Identification and Physicochemical
Properties

4-Benzyloxyphenylacetic acid is a para-substituted phenylacetic acid derivative.[1]
Understanding its fundamental properties is the first step in a robust safety assessment. As a
solid, its primary routes of exposure are inhalation of dust particles, skin contact, and eye
contact.[2]

Table 1: Physicochemical and Identification Data
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Property Value Source

2-(4-(Benzyloxy)phenyl)acetic

Chemical Name acid [3]
CAS Number 6547-53-1 [2][3]
Molecular Formula C15H1403 [2][3]
Molecular Weight 242.27 g/mol [2][3]
Physical State Solid, crystalline powder

Melting Point 119-123 °C

Flash Point Not applicable

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), 4-Benzyloxyphenylacetic acid is
classified as a hazardous substance. The primary concerns are irritation to the skin and eyes,
and potential respiratory irritation.[2][3]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[2]
[3]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation.[2][3]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[2]

These classifications mandate specific handling procedures to mitigate risk. The carboxylic acid
functional group contributes to its irritant properties.[4] While generally considered weak acids,
they can still pose corrosive hazards.[4]
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The Hierarchy of Controls: A Systematic Approach
to Safety

Effective safety management prioritizes engineering and administrative controls over sole

reliance on personal protective equipment (PPE). This "Hierarchy of Controls" is a fundamental
principle for minimizing exposure.

Hierarchy of Controls for 4-Benzyloxyphenylacetic Acid

Elimination

(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page
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Caption: The Hierarchy of Controls prioritizes systematic risk reduction.

For 4-Benzyloxyphenylacetic acid, elimination or substitution is often not feasible in a
research context. Therefore, the primary focus is on robust engineering controls, followed by
stringent administrative procedures and consistent use of appropriate PPE.

Recommended Handling and Storage Protocols
Engineering Controls

All operations that may generate dust, such as weighing, transferring, or preparing solutions,
must be conducted in a certified chemical fume hood.[5] The fume hood provides critical
ventilation to keep airborne concentrations low and protects the user from inhaling the
substance.[6] Facilities must also be equipped with an eyewash station and a safety shower.[5]

Personal Protective Equipment (PPE)

The last line of defense is PPE. Its use is not a substitute for working within a fume hood.

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent
eye contact.[2][3] Standard eyeglasses are not sufficient.

o Skin Protection: A lab coat must be worn and buttoned. Handle the material with chemically
resistant gloves (e.g., nitrile).[3] Gloves must be inspected before use and removed using
the proper technique to avoid skin contact.[3]

o Respiratory Protection: For nuisance exposures or when engineering controls are not
sufficient, a NIOSH-approved N95 (US) or equivalent particle respirator may be required.[7]

Administrative Controls & Safe Work Practices

» Wash hands thoroughly after handling the chemical, before breaks, and at the end of the
workday.[3][5]

e Avoid breathing dust.[2]
e Do not eat, drink, or smoke in laboratory areas.

o Always label containers clearly.[8][9]
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o Keep containers tightly closed when not in use.[2]

Storage

Proper storage is critical to maintaining chemical stability and preventing accidental reactions.

Store in a cool, dry, well-ventilated area away from incompatible substances.[5]
o Keep containers tightly closed.[10]

o Segregate from bases and oxidizing agents.[11] As a carboxylic acid, it should be stored
separately from mineral acids and bases.[4][8][11]

» Do not store on metal shelves, which can corrode.[4] Using secondary containment trays is a
recommended best practice.[11]

Detailed Experimental Protocol: Weighing and
Solution Preparation

This protocol outlines the step-by-step methodology for safely preparing a solution of 4-
Benzyloxyphenylacetic acid, integrating the safety controls discussed previously.

e Preparation:

[¢]

Ensure a chemical fume hood is certified and operational.

[e]

Don all required PPE: safety goggles, lab coat, and nitrile gloves.

o

Gather all necessary equipment: analytical balance, weigh paper/boat, spatula, beaker,
appropriate solvent, and magnetic stir bar/plate.

o

Place a waste bag inside the fume hood for contaminated disposables.
¢ Weighing the Compound:
o Perform all weighing operations inside the chemical fume hood to contain any dust.

o Place a weigh boat on the analytical balance and tare.
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o Carefully use a clean spatula to transfer the desired amount of 4-Benzyloxyphenylacetic
acid from the stock bottle to the weigh boat. Avoid any actions that could create airborne
dust.

o Securely close the stock bottle immediately after dispensing.

e Solution Preparation:

o Place a beaker containing the desired volume of the appropriate solvent on a stir plate
within the fume hood.

o Carefully add the weighed solid to the solvent.
o Add the stir bar and begin gentle stirring to dissolve the solid.

o Crucial Safety Note: If diluting an acid, always add the acid to the water (or other solvent),
never the other way around, to prevent a violent exothermic reaction.[9][12]

e Cleanup:

[¢]

Dispose of the used weigh boat and any contaminated wipes in the designated waste bag
inside the fume hood.

[¢]

Clean the spatula thoroughly.

[e]

Wipe down the work surface inside the fume hood.

[e]

Remove gloves using the proper technique and dispose of them.

o

Wash hands thoroughly with soap and water.

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
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attention.[2][3]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[2][3]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
feeling unwell, call a poison center or doctor.[2]

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Seek immediate medical attention.[3]

Spill Response

The response to a spill depends on its size and location.
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Spill Response Decision Tree

Assess Spill
Is it large?
Is anyone exposed?

Evacuate Area
Alert Others
Call Emergency Services

Small & Controllable Spill
Don appropriate PPE

Cover with inert absorbent material
(e.g., sand, vermiculite)

Sweep up and place in
a suitable, closed container for disposal

Decontaminate Area
Wash Hands

Spill Managed

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill.
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For a small spill, ensure adequate ventilation and wear appropriate PPE.[6] Prevent further
leakage if safe to do so.[5] Sweep up the solid material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[6][13] Do not let the product enter drains.[5]

Disposal Considerations

Dispose of waste contents and containers in accordance with local, regional, and national
regulations.[2] Waste should be handled by a licensed professional waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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